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Compound of Interest

Compound Name: Tetrahydrofurfuryl salicylate

Cat. No.: B1683135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Tetrahydrofurfuryl salicylate
(THFS) for use in topical drug delivery systems. This document details the physicochemical

properties of THFS, its proposed mechanism as a penetration enhancer, and protocols for

formulation, in vitro evaluation, and characterization of its effects on the skin barrier.

Introduction to Tetrahydrofurfuryl Salicylate (THFS)
Tetrahydrofurfuryl salicylate (THFS) is an ester of salicylic acid and tetrahydrofurfuryl

alcohol. Its chemical structure combines the keratolytic and anti-inflammatory properties of

salicylates with the solvent characteristics of a tetrahydrofurfuryl group. This unique

combination makes THFS a promising candidate for use as a penetration enhancer in topical

and transdermal drug delivery systems, facilitating the passage of active pharmaceutical

ingredients (APIs) through the stratum corneum, the primary barrier of the skin.[1]
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Property Value Reference

Chemical Formula C₁₂H₁₄O₄ [2]

Molecular Weight 222.24 g/mol [2]

Appearance Colorless to pale yellow liquid

Solubility Lipophilic

CAS Number 2217-35-8 [2]

Proposed Mechanism of Action as a Penetration
Enhancer
While specific mechanistic studies on Tetrahydrofurfuryl salicylate are limited in the reviewed

literature, the mechanism of action for salicylate esters as penetration enhancers is generally

attributed to their ability to disrupt the highly ordered lipid structure of the stratum corneum.[3] It

is hypothesized that THFS enhances drug penetration through one or more of the following

mechanisms:

Disruption of Intercellular Lipids: THFS may partition into the lipid bilayers of the stratum

corneum, increasing their fluidity and creating defects. This disruption of the lipid matrix is

thought to decrease the diffusional resistance for co-administered drugs.[4]

Interaction with Keratin: The salicylate moiety may interact with intracellular keratin, leading

to a loosening of the corneocyte structure.

Increased Drug Solubility: THFS can act as a solvent for certain APIs, increasing their

thermodynamic activity and partitioning from the formulation into the skin.

The following diagram illustrates a proposed pathway for THFS-mediated penetration

enhancement.
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Disperse Carbopol 940 in Water

Hydrate Polymer

Mix Active Phase with Gel Base

Dissolve API and THFS in Propylene Glycol

Neutralize with Triethanolamine

Homogenize and Store
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Prepare Excised Skin

Assemble Franz Diffusion Cells

Equilibrate Skin

Apply Topical Formulation

Collect Samples from Receptor Compartment

Analyze API Concentration

Calculate Flux and Enhancement Ratio

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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